Cas no 312504-97-5 (2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid)

• Product Name: 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid
• CAS No: 312504-97-5
• MF: C₁₄H₁₁NO₂S₂
• MW: 289.37264084816
• CID: 3141046
• PubChem ID: 674281
• Update Time: 2025-10-05

2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid
• TimTec1_000022
• CHEMBL1576886
• 2-{[2-(thiophen-2-yl)-1H-indol-3-yl]sulfanyl}acetic acid
• 2-{[2-(thiophen-2-yl)-1H-indol-3-yl]sulfanyl}aceticacid
• Z1118289249
• SMR000218213
• STK054096
• EN300-69757
• {[2-(thiophen-2-yl)-1H-indol-3-yl]sulfanyl}acetic acid
• MLS000594943
• BRD-K92578048-001-01-1
• 312504-97-5
• HMS2617A05
• 2-[(2-thiophen-2-yl-1H-indol-3-yl)sulfanyl]acetic acid
• (2-Thiophen-2-yl-1H-indol-3-ylsulfanyl)-acetic acid
• AKOS005386470
• HMS1534A22

• Inchi： 1S/C14H11NO2S2/c16-12(17)8-19-14-9-4-1-2-5-10(9)15-13(14)11-6-3-7-18-11/h1-7,15H,8H2,(H,16,17)
• InChI Key： JKGNHXYZSCQLCL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1C2=C(NC=1C1SC=CC=1)C=CC=C2

Computed Properties

• Exact Mass: 289.02312094Da
• Monoisotopic Mass: 289.02312094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid

2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid (CAS No. 312504-97-5): A Comprehensive Overview

2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid, with the CAS number 312504-97-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, an indole moiety, and a thioacetic acid group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. Thiophenes are known for their stability and ability to form strong π-stacking interactions, which can enhance the binding affinity of molecules to biological targets. In the context of 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid, the thiophene ring likely plays a crucial role in modulating its pharmacological properties.

The indole moiety, on the other hand, is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrrole ring. Indoles are widely found in natural products and are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of an indole group in 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid suggests that it may possess similar therapeutic potential.

The thioacetic acid group is another key structural feature of this compound. Thioacetic acids are derivatives of acetic acid where the oxygen atom in the carboxylic acid group is replaced by a sulfur atom. This substitution can significantly alter the chemical properties of the molecule, such as its solubility, reactivity, and biological activity. In 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid, the thioacetic acid group may contribute to its ability to interact with specific biological targets and exert its pharmacological effects.

Recent research has focused on elucidating the biological activities and potential therapeutic applications of 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses anti-cancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. A study published in Cancer Letters reported that 2-((2-(thiophen-2-yl)-1H-indol-3-yl)thio)acetic acid significantly reduced tumor growth in xenograft models of human breast cancer.

Beyond its direct therapeutic applications, 2-((2-(thiophen-2-y l)-1H-indol -3 -y l)t hi o)a c et ic ac id has also been explored as a lead compound for drug discovery. Its unique structure provides a valuable scaffold for the design and synthesis of novel compounds with enhanced biological activities. Researchers have used this compound as a starting point to develop derivatives with improved pharmacokinetic properties and reduced side effects. For example, a study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of several analogs of 2 - (( 2 -(t hi oph en - 2 - y l ) - 1 H - i nd ol - 3 - y l )t hi o)a c et ic ac id that exhibited enhanced anti-inflammatory and anti-cancer activities compared to the parent compound.

In conclusion, 2 - (( 2 -(t hi oph en - 2 - y l ) - 1 H - i nd ol - 3 - y l )t hi o)a c et ic ac id (CAS No. 312504 -97 -5 ) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.